Cas no 105759-14-6 (Ethanamine, 2-[(4-methyl-6-phenyl-2-pyrimidinyl)thio]-)

• Product Name: Ethanamine, 2-[(4-methyl-6-phenyl-2-pyrimidinyl)thio]-
• CAS No: 105759-14-6
• MF: C₁₃H₁₅N₃S
• MW: 245.343301057816
• CID: 1163013
• Update Time: 2024-07-26

Ethanamine, 2-[(4-methyl-6-phenyl-2-pyrimidinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(4-methyl-6-phenyl-2-pyrimidinyl)thio]-

• Inchi： 1S/C13H15N3S/c1-10-9-12(11-5-3-2-4-6-11)16-13(15-10)17-8-7-14/h2-6,9H,7-8,14H2,1H3
• InChI Key： BSHHRVXQJGYETH-UHFFFAOYSA-N
• SMILES： C(N)CSC1=NC(C2=CC=CC=C2)=CC(C)=N1

Computed Properties

• Exact Mass: 245.09885

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 418.6±33.0 °C(Predicted)
• PSA: 51.8
• pka: 7.69±0.10(Predicted)